Cas no 85-39-2 ([3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol)

[3-(Hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol is a bicyclic diol compound characterized by its rigid norbornene scaffold and dual hydroxymethyl functional groups. This structure imparts high reactivity for further derivatization, making it valuable in polymer chemistry, crosslinking applications, and as a precursor for specialty materials. The compound's strained ring system enhances its utility in ring-opening metathesis polymerization (ROMP) and other catalytic transformations. Its bifunctional nature allows for selective modifications, enabling tailored synthesis of advanced polymers, resins, or pharmaceutical intermediates. The product is typically handled under controlled conditions due to its reactive hydroxyl groups, ensuring stability and consistency in synthetic workflows.
[3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol structure
85-39-2 structure
Product Name:[3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol
CAS No:85-39-2
MF:C9H14O2
MW:154.206263065338
MDL:MFCD00474435
CID:723085
PubChem ID:87558065
Update Time:2025-05-22

[3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol Chemical and Physical Properties

Names and Identifiers

    • 5-Norbornene-2,3-dimethanol
    • 5-Norbornene-2,3-dimethanol (mixture of endo- and exo-, predominantly endo-isomer)
    • Bicyclo[2.2.1]hept-5-ene-2,3-dimethanol
    • Bicyclo[2.2.1]hept-5-ene-2,3-dimethanol (mixture of endo- and exo-, predominantly endo-isomer)
    • 2,3-Bis(hydroxymethyl)-5-norbornene (mixture of endo- and exo-, predominantly endo-isomer)
    • 2,3-Bis(hydroxymethyl)-5-norbornene
    • 5-Norbornene-2-endo,3-endo-dimethanol
    • [3-(hydroxymethyl)bicyclo[2.2.1]hept-5-en-2-yl]methanol
    • Bicyclo(2.2.1)hept-5-ene-2,3-dimethanol
    • endo-5,6-Bis(hydroxymethyl)bicyclo[2.2.1]hept-2-ene
    • NSC31985
    • Bicyclo[2.2.1]hept-5-ene-2-exo,3-exo-dimethanol
    • Bicyclo[2.2.1]hept-5-ene-2-endo,3-endo-dimethanol
    • (Exo,exo)-bicyclo[2.2.1]hept-5-ene-2,3
    • [3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol
    • 5-Norbornene-2,3-dimethanol (6CI, 7CI, 8CI)
    • 5,6-Bis(hydroxymethyl)bicyclo[2.2.1]hept-2-ene
    • 5,6-Di(hydroxymethyl)bicyclo[2.2.1]hept-2-ene
    • Bicyclo[2.2.1]hept-5-ene-2,3-dimethylol
    • NSC 31985
    • AI3-26535
    • CS-0109489
    • MFCD00474435
    • (Bicyclo[2.2.1]hept-5-ene-2,3-diyl)dimethanol
    • SB84222
    • AKOS004902690
    • rel-(1R,2S,3R,4S)-Bicyclo[2.2.1]hept-5-ene-2,3-dimethanol
    • SCHEMBL659852
    • MFCD00674044
    • 2,3-Dimethanol-5-bicycloheptene
    • N0768
    • F0001-1813
    • 85-39-2
    • endo-Bicyclo[2.2.1]hept-5-ene-2,3-diyldimethanol
    • AS-63210
    • (1R,2S,3R,4S)-Bicyclo[2.2.1]hept-5-ene-2,3-dimethanol (mixture of endo- and exo-, predominantly endo-isomer)
    • 5-exo,6-exo-Bis(hydroxymethyl)-2-norbornene
    • [(1R,2S,3R,4S)-3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol
    • (1R,2S,3R,4S)-Bicyclo[2.2.1]hept-5-ene-2,3-diyldimethanol
    • (Exo,exo)-bicyclo[2.2.1]hept-5-ene-2,3-diyldimethanol
    • SY110662
    • N0764
    • DTXSID801005320
    • 5-endo,6-endo-Bis(hydroxymethyl)-2-norbornene
    • F30054
    • NS00041145
    • 941567-71-1
    • SB83908
    • EINECS 201-601-2
    • NSC-31985
    • N0769
    • bicyclo[2.2.1]hept-5-ene-2,3-diyldimethanol
    • 699-97-8
    • MDL： MFCD00474435
    • Inchi： 1S/C9H14O2/c10-4-8-6-1-2-7(3-6)9(8)5-11/h1-2,6-11H,3-5H2
    • InChI Key： IGHHPVIMEQGKNE-UHFFFAOYSA-N
    • SMILES： OCC1C(CO)C2CC1C=C2

Computed Properties

  • Exact Mass: 154.09900
  • Monoisotopic Mass: 154.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: Uncertain
  • Density: 1.027 g/mL at 25 °C(lit.)
  • Melting Point: 82 °C
  • Boiling Point: 97 °C/20 mmHg(lit.)
  • Flash Point: 113 °C
  • Refractive Index: n20/D 1.523(lit.)
  • PSA: 40.46000
  • LogP: 0.40930
  • Solubility: Uncertain

[3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol Security Information

[3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol Customs Data

  • HS CODE：2906199090
  • Customs Data：

    China Customs Code:

    2906199090

    Overview:

    2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

[3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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[3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol Production Method

Production Method 1

930-60-9 930-60-9
85-39-2 85-39-2
Reaction Conditions
1.1 -
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; overnight; 0 °C
2.2 Reagents: Methanol Solvents: Tetrahydrofuran
2.3 Reagents: Water
2.4 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
Reference
Mechanistic and Kinetic Studies of the Ring Opening Metathesis Polymerization of Norbornenyl Monomers by a Grubbs Third Generation Catalyst
Hyatt, Michael G.; et al, Journal of the American Chemical Society, 2019, 141(44), 17918-17925

Production Method 2

826-62-0 826-62-0
85-39-2 85-39-2
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran ;  18 h, 25 °C; 25 °C → 0 °C
1.2 Reagents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water
1.4 Reagents: Water ;  5 min
Reference
ROMP polymer supported manganese porphyrins: Influence of C=C bonds along polymer chains on catalytic behavior in oxidation of low concentration Fe2+
Li, Fanfan; et al, Reactive & Functional Polymers, 2020, 149,

Production Method 3

826-62-0 826-62-0
85-39-2 85-39-2
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride
Reference
Ring-opening metathesis polymerization with [2 + 2]-crosslinking to create new materials
Enholm, Eric; et al, Tetrahedron Letters, 2004, 45(47), 8635-8637

Production Method 4

129-64-6 129-64-6
85-39-2 85-39-2
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
Comparative Studies on Structure-Property Relationships of the Polyimide Films Derived from the Dianhydride containing Alicyclic cis-Ethylenic Double Bond
Qi, Haixia; et al, Macromolecular Research, 2019, 27(7), 703-712

Production Method 5

6117-80-2 6117-80-2
85-39-2 85-39-2
Reaction Conditions
1.1 5 h, 200 °C
Reference
Synthesis of an energetic polynorbornene with pendant bis-azidoacetyloxymethyl groups (PNBAA)
Jiang, Kun; et al, Green Chemistry, 2018, 20(12), 2813-2820

Production Method 6

108-31-6 108-31-6
85-39-2 85-39-2
Reaction Conditions
1.1 Solvents: tert-Butyl methyl ether ;  10 °C; 2 h, 15 °C
2.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ,  Tetrahydrofuran ;  18 h, 25 °C; 25 °C → 0 °C
2.2 Reagents: Water
2.3 Reagents: Sodium hydroxide Solvents: Water
2.4 Reagents: Water ;  5 min
Reference
ROMP polymer supported manganese porphyrins: Influence of C=C bonds along polymer chains on catalytic behavior in oxidation of low concentration Fe2+
Li, Fanfan; et al, Reactive & Functional Polymers, 2020, 149,

Production Method 7

85-39-2 85-39-2
Reaction Conditions
1.1 Reagents: Hexamethylphosphoramide ,  Water-d2 ,  Sodium hydroxide-d
2.1 -
3.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  0 °C; overnight; 0 °C
3.2 Reagents: Methanol Solvents: Tetrahydrofuran
3.3 Reagents: Water
3.4 Reagents: Hydrochloric acid Solvents: Water ;  neutralized
Reference
Mechanistic and Kinetic Studies of the Ring Opening Metathesis Polymerization of Norbornenyl Monomers by a Grubbs Third Generation Catalyst
Hyatt, Michael G.; et al, Journal of the American Chemical Society, 2019, 141(44), 17918-17925

[3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol Raw materials

[3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol Preparation Products

[3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol Related Literature

Related Categories

85-39-2 ([3-(hydroxymethyl)-2-bicyclo[2.2.1]hept-5-enyl]methanol) Related Products

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